Cas no 384356-09-6 (4-chloro-N'-(6-chloro-4-phenylquinazolin-2-yl)benzohydrazide)

• Product Name: 4-chloro-N'-(6-chloro-4-phenylquinazolin-2-yl)benzohydrazide
• CAS No: 384356-09-6
• MF: C₂₁H₁₄Cl₂N₄O
• MW: 409.268062114716
• CID: 6215909
• PubChem ID: 587621
• Update Time: 2025-09-27

4-chloro-N'-(6-chloro-4-phenylquinazolin-2-yl)benzohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N'-(6-chloro-4-phenylquinazolin-2-yl)benzohydrazide
• F1089-0078
• BLBQNCSXRZMKSM-UHFFFAOYSA-N
• SR-01000389786
• AKOS001483466
• 4-Chloro-benzoic acid N'-(6-chloro-4-phenyl-quinazolin-2-yl)-hydrazide
• 384356-09-6
• SR-01000389786-1
• 4-Chloro-N'-(6-chloro-4-phenyl-2-quinazolinyl)benzohydrazide #

• Inchi： 1S/C21H14Cl2N4O/c22-15-8-6-14(7-9-15)20(28)26-27-21-24-18-11-10-16(23)12-17(18)19(25-21)13-4-2-1-3-5-13/h1-12H,(H,26,28)(H,24,25,27)
• InChI Key： BLBQNCSXRZMKSM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C=CC=CC=1)=NC(NNC(C1C=CC(=CC=1)Cl)=O)=N2

Computed Properties

• Exact Mass: 408.0544665g/mol
• Monoisotopic Mass: 408.0544665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 66.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-chloro-N'-(6-chloro-4-phenylquinazolin-2-yl)benzohydrazide

4-Chloro-N'-(6-Chloro-4-Phenylquinazolin-2-Yl)Benzohydrazide: A Comprehensive Overview

4-Chloro-N'-(6-Chloro-4-phenylquinazolin-2-yl)benzohydrazide (CAS No. 384356-09-6) is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound is characterized by its unique molecular structure, which includes a benzohydrazide core and a quinazoline moiety. The presence of chlorine substituents at specific positions on the benzene ring and quinazoline ring adds to its chemical versatility and reactivity.

The synthesis of 4-chloro-N'-(6-chloro-4-phenylquinazolin-2-yl)benzohydrazide involves a series of intricate chemical reactions, including nucleophilic substitution, condensation, and cyclization processes. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity and yield. Researchers have explored various solvent systems and catalysts to optimize the reaction conditions, ensuring minimal environmental impact while maintaining product quality.

One of the most promising applications of this compound lies in the field of pharmacology. Studies have shown that 4-chloro-N'-(6-chloro-4-phenylquinazolin-2-yl)benzohydrazide exhibits potent antimicrobial activity, particularly against gram-positive bacteria. This property makes it a potential candidate for developing new-generation antibiotics, which are urgently needed to combat drug-resistant bacterial strains.

In addition to its pharmacological applications, this compound has also been investigated for its role in cancer therapy. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, suggesting its potential as an anticancer agent. The quinazoline moiety, a well-known heterocyclic structure, is often associated with antitumor properties, further supporting its therapeutic potential.

The structural uniqueness of 4-chloro-N'-(6-chloro-4-phenylquinazolin-2-yl)benzohydrazide also makes it an interesting candidate for material science applications. Its ability to form stable coordination complexes with metal ions has been explored for use in catalysis and sensor technology. Recent research has focused on its application as a ligand in metalloenzyme mimics, which could revolutionize industrial catalysis processes.

From an environmental perspective, the biodegradability and toxicity profiles of this compound are critical considerations. Studies have shown that it exhibits low toxicity towards non-target organisms, making it a safer option for agricultural and medical applications. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, 4-chloro-N'-(6-chloro-4-phenylquinazolin-2-yl)benzohydrazide (CAS No. 384356-09-6) is a multifaceted compound with immense potential across diverse fields. Its unique structure, coupled with recent advancements in synthetic and analytical techniques, positions it as a key player in future scientific innovations. Continued research into its properties and applications will undoubtedly unlock new possibilities for this remarkable compound.